Cas no 81417-53-0 (3-Thiophenesulfonyl isocyanate, 4-methyl-)

• Product name: 3-Thiophenesulfonyl isocyanate, 4-methyl-
• CAS No: 81417-53-0
• MF: C₆H₅NO₃S₂
• MW: 203.2388
• CID: 703960
• PubChem ID: 13203331

3-Thiophenesulfonyl isocyanate, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenesulfonyl isocyanate, 4-methyl-
• 4-methyl-N-(oxomethylidene)thiophene-3-sulfonamide
• SCHEMBL10756361
• DTXSID70527279
• 81417-53-0
• 4-Methylthiophene-3-sulfonyl isocyanate
• 4-Methyl-3-thiophenesulfonyl isocyanate
• BDFKVZLNBMNYGS-UHFFFAOYSA-N

• Inchi： InChI=1S/C6H5NO3S2/c1-5-2-11-3-6(5)12(9,10)7-4-8/h2-3H,1H3
• InChI Key： BDFKVZLNBMNYGS-UHFFFAOYSA-N
• SMILES： CC1=CSC=C1S(=O)(=O)N=C=O

Computed Properties

• Exact Mass: 202.97108537g/mol
• Monoisotopic Mass: 202.97108537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100Ų
• XLogP3: 2.3